3-[4-(2,2,3,3-Tetrafluoropropoxy)phenyl]prop-2-enenitrile

• CAS No.: 123632-23-5
• Molecular Formula: C12H9F4NO
• Molecular Weight: 259.204
• IUPAC Name: 3-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C12H9F4NO/c13-11(14)12(15,16)8-18-10-5-3-9(4-6-10)2-1-7-17/h1-6,11H,8H2
• InChI Key: LTNRUFFKRWGFKX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C=CC#N)OCC(C(F)F)(F)F
• Synonyms: 4-(2,2,3,3-TETRAFLUOROPROPOXY)CINNAMONITRILE

Description

3-[4-(2,2,3,3-Tetrafluoropropoxy)phenyl]prop-2-enenitrile, also known as this compound, is a useful research compound. Its molecular formula is C12H9F4NO and its molecular weight is 259.204. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 500 g of 4-(2,2,3,3-tetrafluoropropoxy)benzaldehyde, 183 g of cyanoacetic acid, 250 ml of pyridine and 250 ml of piperidine are heated with stirring and allowed to react for 1 hour at 110° C. A further 36.6 g of cyanoacetic acid are then added and the mixture is allowed to react for a further 30 minutes at 110° C. The reaction mixture is cooled, distilled under reduced pressure and 433.1 g of 4-(2,2,3,3-tetrafluoropropoxy)cinnamonitrile are obtained (yield: 78%; purity 95%) in the form of a mixture of isomers which contains cis-4-(2,2,3,3-tetrafluoropropoxy)cinnamonitrile and trans-4-(2,2,3,3-tetrafluoropropoxy)cinnamonitrile in a molar ratio cis:trans of approximately 1.35 to 1.8:1 (corresponding to a weight ratio of about (58 to 64):(42 to 36)) and in addition up to about 3% by weight of piperidine and 2% by weight of unidentified impurities and resins.